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Compound of Interest

Compound Name: (2-Nitroethenyl)cyclopropane
CAS No.: 1175052-41-1
Cat. No.: B3039542
Get Quote
. J

Executive Summary

(2-Nitroethenyl)cyclopropane (also known as cyclopropylnitroethylene) represents a distinct
class of "donor-acceptor” dienes where the strained cyclopropane ring acts as a

-donor conjugated to the electron-deficient nitroalkene system. This guide provides a
comprehensive technical analysis of its spectroscopic signature, focusing on the
thermodynamically dominant (E)-isomer.

This compound is a critical intermediate in the synthesis of functionalized cyclopropanes and
heterocyclic scaffolds via Michael additions and cycloadditions. Accurate characterization is
essential due to the potential for polymerization and the presence of Henry reaction
intermediates (nitroaldols) in crude mixtures.

Structural Context & Synthetic Origin

Understanding the synthetic origin is prerequisite to interpreting the spectra, particularly for
identifying common impurities.
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The compound is typically synthesized via the Henry Reaction (Nitroaldol Condensation) of
cyclopropanecarbaldehyde with nitromethane, followed by dehydration.

e Primary Impurity:
-hydroxy-nitroalkane (incomplete dehydration).

o Stereochemistry: The dehydration step thermodynamically favors the (E)-isomer (

Hz) over the (2)-isomer due to steric minimization between the nitro group and the
cyclopropane ring.

Diagram 1: Synthetic Pathway & Impurity Logic

Spectroscopic Relevance
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Caption: Synthetic flow highlighting the critical dehydration step. Incomplete dehydration results
in broad O-H IR bands and methine complexity in NMR.

Nuclear Magnetic Resonance (NMR) Profiling

The NMR spectrum is characterized by the distinct coupling between the vinylic protons and
the unique high-field multiplets of the cyclopropane ring.

H NMR Data (400 MHz, CDCI )

The (E)-geometry is confirmed by the large coupling constant (
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) across the double bond.

Chemical Shift .
. ( L Coupling ( Assignment
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, Hz) Logic

» Ppm)

Deshielded by

o electron-
Vinylic 7.15-7.25 Doublet (d) withdrawing

Coupled to trans-
vl Doublet of vinyl H and
Vinylic 6.50 - 6.60 Y
Doublets (dd) cyclopropyl

methine.

Methine proton;
Cyclopropyl CH 1.60-1.75 Multiplet (m) - bridge between

ring and alkene.

Cis-oriented

methylene
Cyclopropyl CH 4 95115 Multiplet (m) - ’ ,
protons relative

to substituent.

Trans-oriented
Cyclopropyl CH 575 g5 Multiplet (m) - methylene

protons.

Key Diagnostic Feature: Look for the dd at ~6.55 ppm. If this appears as a simple doublet, the
cyclopropane ring may have opened or rearranged.

C NMR Data (100 MHz, CDCI )
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Shift (
Carbon Type Notes
» PpmM)
C- Deshielded; characteristic of
139.5
(Nitro) -substituted nitroalkenes.
c- Shifted downfield due to
142.8 ] ) )
(Vinyl) conjugation with cyclopropane.
Cyclopropyl CH 14.5 Methine carbon.
Cyclopropyl CH 9.8 Methylene carbons (often

overlapping).

Vibrational Spectroscopy (IR)

Infrared spectroscopy is the fastest method to validate functional group integrity, specifically the
nitro group and the conjugated double bond.

Frequency (cm

Vibration Mode Intensity Structural Insight
)
C-H Stretch ) Characteristic
3080 - 3010 Medium _
(Cyclopropane) "strained" C-H bonds.
Conjugated alkene.
1645 - 1655 C=C Stretch Medium/Strong Lower freq than
isolated alkene.
Primary diagnostic
1515 - 1525 Asymmetric Stretch Strong band.
Confirms nitro group
1340 - 1350 Symmetric Stretch Strong presence.
_ _ Diagnostic for trans-
~950 - 960 =C-H Bending (oop) Medium ) )
disubstituted alkene.
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Mass Spectrometry (EI-MS)

Nitro compounds often show weak molecular ions in Electron Impact (El) MS due to the labile

nature of the nitro group.
e Molecular lon (

): m/z 113 (Odd mass indicates Nitrogen rule; typically weak intensity).
o Base Peak: Often m/z 67 (

)orm/z 41 (

).
e Fragmentation Pathway:

o Loss of

m/z 67 (Cyclopropylvinyl cation).

o Ring Opening: The cyclopropyl cation often rearranges to an allyl cation species.
Electronic Absorption (UV-Vis)
Due to the conjugation between the cyclopropane "banana bonds" and the nitroalkene

-system, a bathochromic shift is observed compared to simple nitroalkenes.
e (Methanol): ~235 - 245 nm.

e Transition:

(Charge transfer character from cyclopropane to nitro).

Experimental Protocol: Characterization Workflow

This protocol ensures data integrity by preventing in-situ degradation during measurement.
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Reagents & Equipment[1]

e Solvent: CDCI

(Neutralized with basic alumina or silver foil to remove traces of DCI/HCI). Acidic chloroform
can induce ring opening.

» Standard: Tetramethylsilane (TMS) internal reference.

Step-by-Step Methodology

e Sample Preparation: Dissolve ~10 mg of (2-nitroethenyl)cyclopropane in 0.6 mL CDCI

o Critical: Do not use heat to dissolve. Nitroalkenes are heat-sensitive Michael acceptors.
e Visual Check: Ensure the solution is clear yellow. Turbidity suggests polymer formation.
e Acquisition Sequence:

o Run

H NMR first (fastest, least degradation risk).

o Run IR (neat film on NaCIl/KBr plates) immediately after.

o Run GC-MS last (thermal stress in injector port may cause degradation; interpret with
caution).

» Data Validation:
o Check the integration ratio of Vinylic H : Cyclopropyl H. It must be exactly 2:5.

o If Vinylic region integrates < 2 relative to ring, polymerization has occurred.

Diagram 2: Structural Assignment Logic
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Caption: Decision tree for validating sample integrity via NMR integration and coupling
constants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.mdpi.com/2073-4344/11/10/1208
https://www.scirp.org/journal/paperinformation?paperid=84271
https://orca.cardiff.ac.uk/id/eprint/92757/1/HenryFlow_160609_final.pdf
https://www.youtube.com/watch?v=NeDwYzHbO5U
https://www.benchchem.com/product/b3039542?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/2073-4344/11/10/1208
https://www.scirp.org/journal/paperinformation?paperid=84271
https://www.scirp.org/journal/paperinformation?paperid=84271
https://orca.cardiff.ac.uk/id/eprint/92757/1/HenryFlow_160609_final.pdf
https://www.youtube.com/watch?v=NeDwYzHbO5U
https://www.benchchem.com/product/b3039542/docs#spectroscopic-profile-and-characterization-guide-e-2-nitroethenyl-cyclopropane
https://www.benchchem.com/product/b3039542/docs#spectroscopic-profile-and-characterization-guide-e-2-nitroethenyl-cyclopropane
https://www.benchchem.com/product/b3039542/docs#spectroscopic-profile-and-characterization-guide-e-2-nitroethenyl-cyclopropane
https://www.benchchem.com/product/b3039542/docs#spectroscopic-profile-and-characterization-guide-e-2-nitroethenyl-cyclopropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039542?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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